Cas no 1824063-92-4 ((1-(Piperidin-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride)

1824063-92-4 structure
Product Name:(1-(Piperidin-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride
CAS No:1824063-92-4
Molecular Formula:C9H17ClN4O
Molecular Weight:232.710480451584
MDL:MFCD28125892
CID:5046480
PubChem ID:86262253
(1-(Piperidin-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride Properties
Names and Identifiers
-
- (1-(piperidin-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride
- [1-(piperidin-2-ylmethyl)triazol-4-yl]methanol;hydrochloride
-
- MDL: MFCD28125892
- InChIKey: MMWBFAIJBSXNNU-UHFFFAOYSA-N
- Inchi: 1S/C9H16N4O.ClH/c14-7-9-6-13(12-11-9)5-8-3-1-2-4-10-8;/h6,8,10,14H,1-5,7H2;1H
- SMILES: Cl.OCC1=CN(CC2CCCCN2)N=N1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Heavy Atom Count: 15
- Complexity: 178
- Topological Polar Surface Area: 63
(1-(Piperidin-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-240658-0.05g |
{1-[(piperidin-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanol hydrochloride |
1824063-92-4 | 95% | 0.05g |
$624.0 | 2024-06-19 | |
Life Chemicals | F2167-1362-0.25g |
(1-(piperidin-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride |
1824063-92-4 | 95%+ | 0.25g |
$492.0 | 2023-09-06 | |
TRC | P138256-100mg |
(1-(piperidin-2-ylmethyl)-1h-1,2,3-triazol-4-yl)methanol hydrochloride |
1824063-92-4 | 100mg |
$ 135.00 | 2022-06-03 |
(1-(Piperidin-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride Related Literature
-
Wenqiao Yuan,Dawei Li,Xiangwu Zhang RSC Adv., 2016,6, 24451-24457
-
Mario Vincenzo Russo,Ivan Notardonato,Pasquale Avino,Giuseppe Cinelli Anal. Methods, 2014,6, 7030-7037
-
Dipankar Saha,Prangya Parimita Sahoo,Giridhar Madras,Tayur N. Guru Row RSC Adv., 2012,2, 10505-10511
-
Xiao-Meng Zhang,Chao-Wei Zhao,Jian-Ping Ma,Qi-Kui Liu,Yu-Bin Dong Chem. Commun., 2015,51, 839-842
-
Tanglue Feng,Songyuan Tao,Shoujun Zhu,Ruiqi Ku,Ran Zhang,Qingsen Zeng,Mingxi Yang,Yixin Chen,Weihua Chen J. Mater. Chem. A, 2020,8, 9638-9645
-
Xiao Zang,Huijie Wen,Tiantian Dong,Bingbing Chen,Jingwen Zhao,Shanmu Dong,Jun Ma,Liping Yue,Zhihong Liu,Xiangxin Guo,Guanglei Cui,Liquan Chen J. Mater. Chem. A, 2017,5, 4940-4948
-
Vincent Pradines,Alina Jurca Stroia,Peter Faller New J. Chem., 2008,32, 1189-1194
-
Noushin Nasiri,Tobias D. Elmøe,Yun Liu,Qing H. Qin,Antonio Tricoli Nanoscale, 2015,7, 9859-9867
-
10. Back cover
1824063-92-4 ((1-(Piperidin-2-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride) Related Products
- 2171629-47-1(benzyl 3-(chlorosulfonyl)methyl-3-methoxypiperidine-1-carboxylate)
- 2167067-57-2(6-Fluoro-2-oxo-1,2-dihydroquinoline-8-carboxylic acid)
- 1211328-30-1(N-[2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide)
- 1342584-70-6(1-2-(oxolan-3-yloxy)ethyl-1H-pyrazol-4-amine)
- 2171865-35-1(methyl 2-(4,6-dimethylpyridin-2-yl)propanoate)
- 2229569-18-8(5-(2-azidoethyl)-2-methoxypyridine)
- 1566261-37-7(methyl 2-amino-4-methoxypentanoate)
- 2172232-18-5(4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2,2-difluorocyclopropaneamido}cyclopent-1-ene-1-carboxylic acid)
- 2110576-75-3(7-ethyl-7-methyl-4H,5H,6H,7H-furo2,3-cpyridine)
- 2094576-86-8(2-cyclopropyl-N-[(4-methoxyphenyl)methyl]-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxamide)
Recommended suppliers
pengshengyue
Gold Member
CN Supplier
Bulk

Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk
http://www.minglongchemistry.com

Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
http://eng.biocuiyuan.com

Hubei Changfu Chemical Co., Ltd.
Gold Member
CN Supplier
Bulk
https://www.cfsilicones.com/

PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
